Cas no 1563999-55-2 (2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)-)

• Product Name: 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)-
• CAS No: 1563999-55-2
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5251895
• Update Time: 2025-06-14

2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)-

• Inchi： 1S/C10H9FO2/c1-7-4-2-3-5-8(7)6-9(11)10(12)13/h2-6H,1H3,(H,12,13)
• InChI Key： HTSVCYKRMQFZKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)=CC1=CC=CC=C1C

Additional information on 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)-

Research Briefing on 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- (CAS: 1563999-55-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- (CAS: 1563999-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the NF-κB pathway, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- exhibited selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 tumor suppressor gene. The study, published in Cancer Research, emphasized the compound's potential as a scaffold for developing targeted cancer therapies.

The synthetic methodology for 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- has also seen advancements. A recent patent (WO2023056123) describes an improved, high-yield synthesis route that enhances the compound's purity and scalability, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

From a structural perspective, the presence of both fluorine and the 2-methylphenyl group in 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- contributes to its unique electronic and steric properties. Computational chemistry studies have shown that these features enhance the compound's binding affinity to various biological targets, making it a versatile building block in medicinal chemistry.

Looking ahead, researchers are exploring the potential of 2-Propenoic acid, 2-fluoro-3-(2-methylphenyl)- in combination therapies and as a probe for studying protein-ligand interactions. Its unique chemical properties and demonstrated biological activities position it as a compound of significant interest in both academic and industrial research settings. Future studies are expected to further elucidate its mechanism of action and expand its therapeutic applications.